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Compound of Interest

Compound Name: Promolate

Cat. No.: B1214199

This document provides critical safety and logistical information for handling Promolate, a
potent cytotoxic compound. Adherence to these procedures is essential to ensure personnel
safety and prevent environmental contamination.

Hazard Identification and Risk Assessment

Promolate is a highly potent, crystalline solid. It is classified as a cytotoxic agent and a severe
irritant. The primary routes of exposure are inhalation of airborne powder and dermal contact.
All personnel must be trained on the specific hazards of Promolate before handling.

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE is the primary defense against exposure.[1][2] All
PPE should be considered contaminated after use and disposed of as cytotoxic waste.[1]
Double gloving is mandatory for all handling activities.[3]

Required PPE for Handling Promolate Powder (e.g.,
Weighing, Aliquoting):
o Primary Engineering Control: All handling of Promolate powder must occur within a certified

Class Il Biological Safety Cabinet (BSC) or a powder containment hood.[4][5]

o Respiratory Protection: A powered air-purifying respirator (PAPR) with a high-efficiency
particulate air (HEPA) filter.
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o Eye Protection: Chemical splash goggles.[6][7]

e Gloves: Two pairs of chemotherapy-rated nitrile gloves. The outer glove should be changed
every 30 minutes or immediately upon suspected contamination.[3]

» Body Protection: A disposable, solid-front, back-closure chemotherapy gown with elastic
cuffs.[4]

o Shoe Covers: Two pairs of disposable, non-slip shoe covers.

Required PPE for Handling Solubilized Promolate:

e Primary Engineering Control: Work should be conducted in a BSC or chemical fume hood.[5]

» Respiratory Protection: Not required if handled exclusively within a certified engineering
control.

o Eye Protection: Safety glasses with side shields.[6]
o Gloves: Two pairs of chemotherapy-rated nitrile gloves.

» Body Protection: A disposable chemotherapy gown.

Operational and Disposal Plans

A designated area for handling hazardous powders should be established and clearly labeled.

[5]

Step-by-Step Weighing Procedure

e Preparation: Don all required PPE for handling powder. Prepare the BSC or containment
hood by covering the work surface with a disposable, absorbent pad.[5]

e Weighing: Use an enclosed balance or place the analytical balance inside the containment
unit.[5] Use rigid weigh boats to minimize spills.[8]

o Taring: Place a pre-labeled, sealable container on the balance and tare.
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o Transfer: Carefully transfer the desired amount of Promolate powder to the container using
a dedicated, clean scoopula. Do not "double dip" utensils.[8]

o Sealing: Securely seal the container before removing it from the balance.

o Cleanup: Decontaminate the scoopula and weigh boat before removing from the hood for
disposal. Wipe down the balance and surrounding surfaces with the appropriate
decontamination solution.

Disposal of Promolate Waste

All materials that come into contact with Promolate are considered cytotoxic waste and must
be disposed of accordingly.[9][10] This includes PPE, disposable labware, cleaning materials,
and unused Promolate.

e Segregation: Do not mix Promolate waste with general or other chemical waste streams.[10]
[11]

e Containment:

o Sharps: Needles and syringes must be placed in a puncture-proof, red or purple sharps
container labeled "Cytotoxic Waste".[9][12]

o Solid Waste: Contaminated PPE, gowns, and labware should be placed in a designated,
leak-proof, purple cytotoxic waste bag inside a labeled container.[10][12]

o Final Disposal: Sealed cytotoxic waste containers must be incinerated by a certified
hazardous waste disposal service.[11][13]

Quantitative Safety Data

The following table summarizes essential safety parameters for Promolate. These are based
on internal toxicological assessments and material compatibility studies.
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Parameter Value

Notes

Occupational Exposure Limit

0.5 pg/m3 (8-hour TWA
(OEL) Hg/m3 ( )

Requires use of containment
systems like BSCs or isolators.
[14]

Glove Type Chemotherapy-rated Nitrile

Double-gloving is mandatory

for all handling procedures.[3]

Glove Breakthrough Time
(Outer)

> 480 minutes

For Promolate reconstituted in
100% DMSO.

Decontamination Solution 2% Sodium Hypochlorite

Followed by 70% Isopropyl
Alcohol to rinse.

Emergency Eye Wash Flow
Rate

> 1.5 Liters/minute

Minimum 15-minute flush

required upon eye contact.

Visual Workflow and Process Diagrams
Standard Handling Workflow for Promolate Powder
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Caption: Workflow for weighing and reconstituting Promolate powder.
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Promolate Spill Response Plan

Wipe with absorbent pads

Use Spill Kit to contain
Wipe with absorbent pads
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Place all materials in
cytotoxic waste bag
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> ___Large Powder Spill____
Outside Containment
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Notify EHS

Waste Generation (at point of use)

Contaminated Sharps Contaminated PPE Liquid Waste
(Needles, Glassware) (Gloves, Gown, etc.) (Unused Solutions)

Segregation & Collection

Labeled Cytotoxic Purple Cytotoxic

Sharps Container Waste Bag/Bin

Final Dispos

Secure Hazardous
Waste Storage Area

via Certified Vendor

High-Temperature
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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